Cas no 203519-16-8 (1-(4-chlorophenyl)sulfonyl-1,4-diazepane)

• Product Name: 1-(4-chlorophenyl)sulfonyl-1,4-diazepane
• CAS No: 203519-16-8
• MF: C₁₁H₁₅ClN₂O₂S
• MW: 274.767000436783
• CID: 1393266
• PubChem ID: 11608790
• Update Time: 2025-04-20

1-(4-chlorophenyl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)sulfonyl-1,4-diazepane
• 1H-1,4-Diazepine, 1-[(4-chlorophenyl)sulfonyl]hexahydro-
• SureCN5304087
• AGN-PC-00CL03
• CTK0J0544
• AG-C-70292
• YYQLDNIWEVJMJZ-UHFFFAOYSA-N
• SCHEMBL5304087
• starbld0008324
• 203519-16-8
• 1-(4-chlorophenylsulphonyl)homopiperazine
• DTXSID00469395
• 1-((4-Chlorophenyl)sulfonyl)-1,4-diazepane
• AKOS000143130

• MDL： MFCD09734971
• Inchi： 1S/C11H15ClN2O2S/c12-10-2-4-11(5-3-10)17(15,16)14-8-1-6-13-7-9-14/h2-5,13H,1,6-9H2
• InChI Key： YYQLDNIWEVJMJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCNCCC1)(=O)=O

Computed Properties

• Exact Mass: 274.05400
• Monoisotopic Mass: 274.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.79000
• LogP: 2.67150